Cas no 218301-72-5 (2-methoxy-4-(2-methyl-1H-imidazol-1-yl)-Benzenamine)

• Product Name: 2-methoxy-4-(2-methyl-1H-imidazol-1-yl)-Benzenamine
• CAS No: 218301-72-5
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 1109140
• PubChem ID: 11264154
• Update Time: 2025-04-20

2-methoxy-4-(2-methyl-1H-imidazol-1-yl)-Benzenamine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-(2-methyl-1H-imidazol-1-yl)-Benzenamine
• 2-methoxy-4-(2-methyl-1H-imidazol-1-yl)Benzenamine
• 2-methoxy-4-(2'-methylimidazol-1'-yl)aniline
• 218301-72-5
• DA-08131
• SCHEMBL5381277
• AKOS012987137
• 2-METHOXY-4-(2-METHYL-IMIDAZOL-1-YL)-PHENYLAMINE
• A1-08260
• 2-methoxy-4-(2-methylimidazol-1-yl)aniline

• Inchi： 1S/C11H13N3O/c1-8-13-5-6-14(8)9-3-4-10(12)11(7-9)15-2/h3-7H,12H2,1-2H3
• InChI Key： OMPTXNJJCNXGOG-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)N1C=CN=C1C)N

Computed Properties

• Exact Mass: 203.10599
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• PSA: 53.07